Cas no 204452-94-8 (2-(3-bromophenoxy)acetaldehyde diethyl acetal)

• Product Name: 2-(3-bromophenoxy)acetaldehyde diethyl acetal
• CAS No: 204452-94-8
• MF: C₁₂H₁₇BrO₃
• MW: 289.165583372116
• CID: 2919824
• PubChem ID: 15453765
• Update Time: 2025-04-21

2-(3-bromophenoxy)acetaldehyde diethyl acetal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenoxy)acetaldehyde diethyl acetal
• 1-Bromo-3-(2,2-diethoxy-ethoxy)-benzene;1-bromo-3-(2,2-diethoxyethoxy)benzene;1-Bromo-3-(2,2-diethoxyethoxy)benzene;
• 204452-94-8
• F70276
• AKOS012939953
• DA-08425
• 1-bromo-3-(2,2-diethoxyethoxy)benzene
• 1-Bromo-3-(2 2-diethoxy-ethoxy)-benzene
• A1-02692
• SCHEMBL102555
• BXNLYIJBCFCSBQ-UHFFFAOYSA-N
• 1-Bromo-3-(2,2-diethoxy-ethoxy)-benzene

• Inchi： 1S/C12H17BrO3/c1-3-14-12(15-4-2)9-16-11-7-5-6-10(13)8-11/h5-8,12H,3-4,9H2,1-2H3
• InChI Key： BXNLYIJBCFCSBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC(OCC)OCC

Computed Properties

• Exact Mass: 288.03600
• Monoisotopic Mass: 288.03611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 3.22700